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For Researchers, Scientists, and Drug Development Professionals

Introduction
Methylsulfate, the mono-methyl ester of sulfuric acid, is an anionic organic compound that can

be introduced into the environment through various industrial processes. Understanding its

environmental fate and degradation is crucial for assessing its potential ecological impact. This

technical guide provides a comprehensive overview of the current scientific knowledge on the

abiotic and biotic degradation pathways of methylsulfate, its environmental persistence, and

the methodologies used to study these processes.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental to

predicting its environmental behavior. Key properties of methylsulfate are summarized below.
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Property Value Reference

Molecular Formula CH₃O₄S⁻

Molecular Weight 111.1 g/mol

Water Solubility High [1]

Vapor Pressure Low (as a salt)

pKa Strong acid

Abiotic Degradation: Hydrolysis
Hydrolysis is a primary abiotic degradation pathway for methylsulfate in aquatic environments.

The rate of this reaction is significantly influenced by pH and temperature. The ultimate

products of methylsulfate hydrolysis are methanol and sulfuric acid.[2]

Hydrolysis Kinetics
The hydrolysis of methylsulfate is subject to catalysis by both acids and alkalis, while it

proceeds at a very slow rate under neutral pH conditions.[2][3]

Table 1: Hydrolysis Rate Constants and Half-Lives for Methylsulfate at 25°C

Condition
Rate Constant (k)
(s⁻¹)

Half-Life (t½) Reference

1 M HCl 1.7 x 10⁻⁸ ~1.3 years [3]

Neutral (uncatalyzed) 2 x 10⁻¹¹ ~1,100 years [4]

1 M KOH 8.3 x 10⁻⁸ ~0.26 years [3]

Note: The data for acidic and alkaline conditions were extrapolated from experiments

conducted at elevated temperatures.

Experimental Protocol for Determining Hydrolysis Rate
(Following OECD Guideline 111)
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The Organization for Economic Co-operation and Development (OECD) Guideline 111

provides a standardized method for testing the hydrolysis of chemicals as a function of pH.

Objective: To determine the rate of hydrolytic degradation of methylsulfate in sterile aqueous

buffer solutions at various pH values (typically 4, 7, and 9) and temperatures.

Methodology:

Preparation of Buffer Solutions: Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.

Test Substance Addition: Add a known concentration of methylsulfate to each buffer

solution. The concentration should be low enough to be environmentally relevant and not

exceed its water solubility.

Incubation: Incubate the solutions in the dark at a constant temperature (e.g., 25°C, 50°C).

Sampling: At appropriate time intervals, withdraw aliquots from each solution.

Analysis: Analyze the concentration of methylsulfate and any potential degradation

products (e.g., methanol) in the samples using a validated analytical method such as High-

Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry

(LC-MS).

Data Analysis: Determine the rate constant (k) and the half-life (t½) of hydrolysis at each pH

and temperature by plotting the concentration of methylsulfate versus time.

Workflow for Hydrolysis Testing (OECD 111)
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Caption: Workflow for determining the hydrolysis rate of methylsulfate.

Biodegradation
Biodegradation is a key process in the environmental degradation of methylsulfate, mediated

by various microorganisms. The pathways and rates of biodegradation can vary depending on

the microbial species and environmental conditions.
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Aerobic Biodegradation Pathways
Two distinct aerobic biodegradation pathways for methylsulfate have been identified in

different bacterial genera.

Agrobacterium sp. M3C degrades methylsulfate using a mono-oxygenase enzyme in an

oxygen-dependent process. This pathway does not involve a sulfatase.[5] The proposed

pathway involves the following steps:

Mono-oxygenation: Methylsulfate is oxidized to methanediol monosulfate.

Sulfate Elimination: Methanediol monosulfate spontaneously eliminates sulfate (SO₄²⁻) to

form formaldehyde.

Assimilation: Formaldehyde is then assimilated into central metabolism via the serine

pathway, leading to the formation of formate, serine, and glycine.[5]

Biodegradation Pathway of Methylsulfate by Agrobacterium sp. M3C

Methylsulfate Methanediol monosulfate

 Mono-oxygenase
+ O2 Formaldehyde + SO4(2-) Serine Pathway Biomass

Methylsulfate

Methanol
 Sulfatase

+ H2O

Sulfate

C1 Metabolism Biomass
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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